Cas no 116761-62-7 (4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro-)

4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro-, is a nitro-substituted quinoline derivative featuring a furanyl moiety at the 2-position. This compound is of interest in medicinal and organic chemistry due to its structural framework, which is conducive to further functionalization and potential biological activity. The nitro group enhances reactivity, making it a valuable intermediate for synthesizing more complex heterocyclic systems. Its quinoline core offers stability and electron-rich properties, while the furanyl substituent introduces additional versatility in binding interactions. This compound is suitable for research applications, particularly in the development of pharmacologically active molecules or as a building block in organic synthesis.
4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro- structure
116761-62-7 structure
Product Name:4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro-
CAS No:116761-62-7
MF:C14H8N2O5
MW:284.22372341156
CID:3651767
PubChem ID:14006737
Update Time:2025-08-05

4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro-
    • 2-(Furan-2-yl)-6-nitroquinoline-4-carboxylic acid
    • G73619
    • CS-0289283
    • 116761-62-7
    • AKOS000150193
    • EN300-54589
    • 2-(furan-2-yl)-6-nitroquinoline-4-carboxylicacid
    • AB01000707-01
    • Inchi: 1S/C14H8N2O5/c17-14(18)10-7-12(13-2-1-5-21-13)15-11-4-3-8(16(19)20)6-9(10)11/h1-7H,(H,17,18)
    • InChI Key: WKAYTYCZLBGCTH-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC([N+]([O-])=O)=CC=2)C(C(O)=O)=CC=1C1=CC=CO1

Computed Properties

  • Exact Mass: 284.04332136Da
  • Monoisotopic Mass: 284.04332136Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 109Ų

4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-54589-0.05g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
0.05g
$66.0 2023-02-10
Enamine
EN300-54589-0.1g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
0.1g
$98.0 2023-02-10
Enamine
EN300-54589-0.25g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
0.25g
$142.0 2023-02-10
Enamine
EN300-54589-0.5g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
0.5g
$271.0 2023-02-10
Enamine
EN300-54589-1.0g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
1.0g
$371.0 2023-02-10
Enamine
EN300-54589-2.5g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
2.5g
$726.0 2023-02-10
Enamine
EN300-54589-5.0g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
5.0g
$1074.0 2023-02-10
Enamine
EN300-54589-10.0g
2-(furan-2-yl)-6-nitroquinoline-4-carboxylic acid
116761-62-7
10.0g
$1593.0 2023-02-10

Additional information on 4-Quinolinecarboxylic acid, 2-(2-furanyl)-6-nitro-

4-Quinolinecarboxylic Acid, 2-(2-Furanyl)-6-Nitro-

The compound with CAS No. 116761-62-7, commonly referred to as 4-Quinolinecarboxylic Acid, 2-(2-Furanyl)-6-Nitro-, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a quinoline ring system with a carboxylic acid group and a nitro substituent. The presence of the 2-furanyl group further enhances its chemical versatility, making it a valuable substrate for various synthetic and analytical applications.

Recent studies have highlighted the potential of 4-Quinolinecarboxylic Acid, 2-(2-Furanyl)-6-Nitro- in drug discovery programs targeting neurodegenerative diseases. Researchers have found that the compound exhibits promising antioxidant properties, which could be leveraged to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease. The quinoline core of the molecule is particularly significant, as it has been shown to interact with key proteins involved in oxidative stress pathways.

In addition to its pharmacological applications, this compound has also found utility in the synthesis of advanced materials. The nitro group present in the molecule serves as a reactive site for various coupling reactions, enabling the creation of functionalized polymers and nanomaterials. Recent advancements in click chemistry have further expanded its applicability, allowing for the rapid assembly of complex molecular architectures.

The synthesis of 4-Quinolinecarboxylic Acid, 2-(2-Furanyl)-6-Nitro- involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by successive substitutions and oxidations to introduce the functional groups. The incorporation of the 2-furanyl moiety is achieved through a palladium-catalyzed cross-coupling reaction, ensuring high yields and excellent regioselectivity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its electronic structure and reactivity patterns. Furthermore, computational chemistry methods have been employed to predict its interaction with biological targets, aiding in the design of more potent derivatives.

In conclusion, 4-Quinolinecarboxylic Acid, 2-(2-Furanyl)-6-Nitro- stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse scientific disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm